2-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine
Overview
Description
2-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine is a compound that belongs to the imidazopyridine class . Imidazopyridines are known to play a crucial role in numerous disease conditions due to their structural resemblance with purines . They have been found to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .
Synthesis Analysis
The synthesis of imidazo[4,5-b]pyridine derivatives involves the cyclization of 2,3-diaminopyridine in triethyl orthoformate or triethyl orthoacetate followed by chlorohydric acid treatment . This process results in the formation of imidazo[4,5-b]pyridine and its 2-methyl derivative .Molecular Structure Analysis
The molecular structure of this compound consists of an imidazole ring fused with a pyridine moiety . The compound has a molecular weight of 167.59 g/mol .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 167.59 g/mol . Other specific physical and chemical properties are not mentioned in the search results.Scientific Research Applications
Molecular Structure Analysis
- The molecular structure, vibrational energy levels, and potential energy distribution of various imidazo[4,5-b]pyridine derivatives, including 2-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine, have been extensively studied using density functional theory (DFT). These studies provide insights into the molecular characteristics and interactions of these compounds (Lorenc et al., 2008).
Corrosion Inhibition
- Imidazo[4,5-b]pyridine derivatives have demonstrated significant performance as corrosion inhibitors for mild steel. This suggests potential applications in protecting metal surfaces in industrial processes (Saady et al., 2021).
Chemical Synthesis
- Research has been conducted on the synthesis of imidazo[4,5-b]pyridine scaffolds from precursors like 2-chloro-3-nitropyridine. Such synthetic pathways are crucial for creating functionalized imidazo[4,5-b]pyridines for various applications (Padmaja et al., 2018).
Antituberculotic Activity
- Certain imidazo[4,5-b]pyridine derivatives have been synthesized and tested for antituberculotic activity. This highlights their potential in the development of new treatments for tuberculosis (Bukowski & Janowiec, 1996).
Mechanism of Action
Target of Action
Imidazo[4,5-b]pyridine derivatives are known to exhibit diverse biological activities . They have been found to interact with various cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .
Mode of Action
Imidazo[4,5-b]pyridine derivatives are known to influence many cellular pathways . For instance, IKK-ɛ and TBK1, which are potential targets of imidazo[4,5-b]pyridine derivatives, activate nuclear factor kappa-light-chain-enhancer of activated B cells (NF-kappaB) through the process of phosphorylation .
Biochemical Pathways
Imidazo[4,5-b]pyridine derivatives are known to influence many cellular pathways .
Pharmacokinetics
Imidazo[4,5-b]pyridine derivatives are known to have diverse biological activities, suggesting they have suitable pharmacokinetic properties .
Result of Action
Imidazo[4,5-b]pyridine derivatives are known to exhibit diverse biological activities .
Action Environment
The synthesis of imidazo[4,5-b]pyridine derivatives often involves reactions under specific conditions .
Biochemical Analysis
Biochemical Properties
2-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been found to act as a kinase inhibitor, affecting the phosphorylation processes within cells . The compound’s interaction with enzymes such as hERG (human Ether-à-go-go-Related Gene) channels demonstrates its potential in modulating ion channel activities . Additionally, this compound has shown interactions with proteins involved in cellular signaling pathways, further highlighting its biochemical significance .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, the compound has been observed to affect the NF-kappaB signaling pathway, which plays a pivotal role in immune response and inflammation . Moreover, this compound can alter gene expression patterns, leading to changes in cellular behavior and function . Its impact on cellular metabolism includes modulation of metabolic flux and metabolite levels, which are critical for maintaining cellular homeostasis .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For instance, its interaction with kinase enzymes results in the inhibition of phosphorylation processes, thereby affecting downstream signaling pathways . The compound also influences gene expression by interacting with transcription factors and other regulatory proteins . These molecular interactions highlight the compound’s potential as a therapeutic agent in targeting specific cellular pathways.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but its degradation products can also have biological activity . Long-term exposure to this compound in in vitro and in vivo studies has revealed sustained effects on cellular processes, including prolonged modulation of signaling pathways and gene expression .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits therapeutic effects, such as modulation of signaling pathways and inhibition of specific enzymes . At higher doses, toxic or adverse effects may be observed, including cytotoxicity and disruption of normal cellular functions . These dosage-dependent effects highlight the importance of optimizing the dosage for therapeutic applications while minimizing potential side effects.
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism within the cell . The compound’s metabolism can lead to the formation of active metabolites, which may contribute to its biological activity . Additionally, this compound can influence metabolic flux and metabolite levels, affecting overall cellular metabolism .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions determine the compound’s localization and accumulation in different cellular compartments . The compound’s distribution can influence its biological activity and therapeutic potential, as it needs to reach specific target sites within the cell to exert its effects .
Subcellular Localization
This compound exhibits specific subcellular localization, which is crucial for its activity and function. The compound may be directed to particular compartments or organelles through targeting signals or post-translational modifications . Its localization within the cell can affect its interaction with biomolecules and its overall biological activity . Understanding the subcellular localization of this compound is essential for elucidating its mechanism of action and optimizing its therapeutic applications.
Properties
IUPAC Name |
2-chloro-3-methylimidazo[4,5-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3/c1-11-6-5(10-7(11)8)3-2-4-9-6/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPHGAEKALDRGJE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC=N2)N=C1Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90445300 | |
Record name | 2-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90445300 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
30458-68-5 | |
Record name | 2-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90445300 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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